Cas no 210115-22-3 (2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester)
210115-22-3 structure
Product Name:2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester
CAS No:210115-22-3
MF:C12H16O3S
MW:240.318642616272
CID:1397501
PubChem ID:54099193
Update Time:2025-04-20
2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester
- 5-(3-Oxo-propyl)-thiophene-2-carboxylic Acid Tert-butyl Ester
- MZIRIMASBFRWLS-UHFFFAOYSA-N
- SCHEMBL5048129
- DB-219128
- 210115-22-3
-
- Inchi: 1S/C12H16O3S/c1-12(2,3)15-11(14)10-7-6-9(16-10)5-4-8-13/h6-8H,4-5H2,1-3H3
- InChI Key: MZIRIMASBFRWLS-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1CCC=O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 240.08208
- Monoisotopic Mass: 240.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.6A^2
- XLogP3: 2.5
Experimental Properties
- PSA: 43.37
2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
210115-22-3 (2-Thiophenecarboxylic acid, 5-(3-oxopropyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk